![molecular formula C25H22N2OS B300042 N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)-N,2-diphenylacetamide](/img/structure/B300042.png)
N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)-N,2-diphenylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)-N,2-diphenylacetamide, also known as ETAA, is a synthetic compound that belongs to the class of thiazole derivatives. It has gained significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)-N,2-diphenylacetamide is not fully understood. However, it has been proposed that this compound exerts its biological effects by inhibiting the activity of certain enzymes and proteins involved in various cellular processes.
Biochemical and physiological effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of certain microorganisms such as Staphylococcus aureus and Escherichia coli. It has also been shown to exhibit anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. In addition, this compound has been found to exhibit anticancer effects by inducing apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)-N,2-diphenylacetamide in lab experiments is its relatively simple synthesis method. In addition, this compound has been found to exhibit a wide range of biological activities, making it a versatile compound for studying various cellular processes. However, one limitation of using this compound in lab experiments is its potential toxicity, which may limit its use in certain applications.
Future Directions
There are several future directions for the study of N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)-N,2-diphenylacetamide. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to study its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Additionally, the development of new derivatives of this compound may lead to the discovery of compounds with improved biological activities and reduced toxicity.
Synthesis Methods
The synthesis of N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)-N,2-diphenylacetamide involves the reaction of 2-aminothiazole with ethyl 2-bromoacetate, followed by the reaction with benzophenone in the presence of a base. The resulting compound is then reacted with aniline to obtain this compound.
Scientific Research Applications
N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)-N,2-diphenylacetamide has been studied for its potential applications in various fields such as medicine, agriculture, and materials science. In medicine, this compound has been found to exhibit antimicrobial, anti-inflammatory, and anticancer properties. It has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease. In agriculture, this compound has been studied for its potential use as a herbicide. In materials science, this compound has been studied for its potential use as a building block for the synthesis of new materials.
Properties
Molecular Formula |
C25H22N2OS |
---|---|
Molecular Weight |
398.5 g/mol |
IUPAC Name |
N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)-N,2-diphenylacetamide |
InChI |
InChI=1S/C25H22N2OS/c1-2-22-24(20-14-8-4-9-15-20)26-25(29-22)27(21-16-10-5-11-17-21)23(28)18-19-12-6-3-7-13-19/h3-17H,2,18H2,1H3 |
InChI Key |
CVCVMDRYIHWXLV-UHFFFAOYSA-N |
SMILES |
CCC1=C(N=C(S1)N(C2=CC=CC=C2)C(=O)CC3=CC=CC=C3)C4=CC=CC=C4 |
Canonical SMILES |
CCC1=C(N=C(S1)N(C2=CC=CC=C2)C(=O)CC3=CC=CC=C3)C4=CC=CC=C4 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.